2-(4-Aminophenyl)-N-(2-(dimethylamino)ethyl)-N-methylacetamide
Cat. No. B8489820
M. Wt: 235.33 g/mol
InChI Key: KGBCFVWWYXWTRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06586475B1
Procedure details
To a solution of benzyl 4-(2-((2-(dimethylamino)ethyl)(methyl)amino)-2-oxoethyl)phenylcarbamate (0.7 g) in ethanol (10 ml) was added 10% Pd-C (0.2 g). The reaction mixture was hydrogenated under atmospheric pressure at room temperature for one hr. The catalyst was removed by filtration and the filtrate was concentrated to obtain the titled compound (0.43 g).
Name
benzyl 4-(2-((2-(dimethylamino)ethyl)(methyl)amino)-2-oxoethyl)phenylcarbamate
Quantity
0.7 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][N:2]([CH3:27])[CH2:3][CH2:4][N:5]([CH3:26])[C:6](=[O:25])[CH2:7][C:8]1[CH:13]=[CH:12][C:11]([NH:14]C(=O)OCC2C=CC=CC=2)=[CH:10][CH:9]=1>C(O)C.[Pd]>[NH2:14][C:11]1[CH:10]=[CH:9][C:8]([CH2:7][C:6]([N:5]([CH2:4][CH2:3][N:2]([CH3:1])[CH3:27])[CH3:26])=[O:25])=[CH:13][CH:12]=1
|
Inputs
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The catalyst was removed by filtration
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate was concentrated
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=CC=C(C=C1)CC(=O)N(C)CCN(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.43 g | |
| YIELD: CALCULATEDPERCENTYIELD | 96.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
